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Compound of Interest

Compound Name: YM928

Cat. No.: B1683508

Essential Safety and Handling Guide for YM928

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of YM928 (2-
[N-(4-chlorophenyl)-N-methylamino]-4H-pyrido[3,2-e]-1,3-thiazin-4-one), a potent, non-
competitive AMPA receptor antagonist. Given the absence of a specific Safety Data Sheet
(SDS) for this research compound, the following guidance is based on established best
practices for handling neuroactive and potentially hazardous chemicals.

Immediate Safety and Personal Protective
Equipment (PPE)

The primary routes of exposure to YM928 in a laboratory setting are inhalation, skin contact,
and ingestion. As a neuroactive compound, it is critical to minimize exposure. The following
personal protective equipment is mandatory when handling YM928 in solid (powder) or solution
form.
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PPE Category Specification Rationale

Provides a chemical-resistant
Hand Protection Nitrile or neoprene gloves barrier to prevent skin
absorption.[1]

Safety glasses with side
Protects eyes from splashes

Eye Protection shields or chemical splash ) )
and airborne particles.
goggles
] Prevents contamination of
Body Protection Laboratory coat ]
personal clothing.
A fume hood is the primary
engineering control to prevent
inhalation of powders or
aerosols. For situations outside
Use in a certified chemical of a fume hood where aerosols

Respiratory Protection
fume hood or dust may be generated, a

NIOSH-approved respirator
(e.g., N95 or higher) may be
necessary based on a risk

assessment.[1]

Operational Plan: Handling and Solution
Preparation

Engineering Controls: All work with solid YM928 and initial preparation of stock solutions
should be performed in a certified chemical fume hood to minimize inhalation risk.

Administrative Controls:
» Designate a specific area for handling YM928.

o Ensure all personnel are trained on the potential hazards and safe handling procedures for
neuroactive compounds.

o Keep quantities of YM928 in the work area to a minimum.
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Experimental Protocol: Preparation of a YM928 Stock
Solution

This protocol outlines the steps for safely preparing a stock solution of YM928.
Materials:

e YM928 (solid powder)

e Appropriate solvent (e.g., DMSO, ethanol)
o Calibrated balance

e Spatula

» Weighing paper or boat

e Volumetric flask

o Pipettes

 \ortex mixer or sonicator

Procedure:

» Preparation: Don all required PPE as listed in the table above. Ensure the chemical fume
hood is operational.

» Weighing:
o Tare the balance with a clean weighing boat.

o Carefully weigh the desired amount of YM928 powder using a clean spatula. Avoid
creating dust.

o Record the exact weight.

e Solubilization:
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o Transfer the weighed YM928 powder to the appropriate volumetric flask.
o Add a portion of the desired solvent to the flask, ensuring not to fill to the final volume.

o Cap the flask and gently swirl to dissolve the compound. A vortex mixer or sonicator may
be used to aid dissolution.

e Final Volume Adjustment:

o Once the YM928 is fully dissolved, add the solvent to the final desired volume, ensuring
the meniscus is at the calibration mark.

e Labeling and Storage:

o Clearly label the solution with the compound name (YM928), concentration, solvent, date
of preparation, and your initials.

o Store the solution under appropriate conditions (e.g., protected from light, at the
recommended temperature).

Disposal Plan

All waste materials contaminated with YM928, including unused solutions, empty vials,
contaminated gloves, and weighing paper, must be disposed of as hazardous chemical waste.

Procedure:

o Segregation: Collect all YM928 waste in a designated, clearly labeled, and sealed hazardous
waste container. Do not mix with other waste streams unless compatibility is confirmed.

» Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name
(YM928), and the primary hazard (e.g., "Toxic").

o Disposal: Follow your institution's specific procedures for the pickup and disposal of chemical
waste. Do not dispose of YM928 down the drain or in regular trash.

Mechanism of Action Visualization
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YM928 acts as a non-competitive antagonist of the AMPA receptor. This means it inhibits the
receptor's function regardless of whether the natural agonist (glutamate) is bound. The
following diagram illustrates this relationship.
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Click to download full resolution via product page

Caption: Mechanism of YM928 as a non-competitive AMPA receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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